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Compound of Interest

Compound Name: 2-Bromo-5-fluorocinnamic acid

CAS No.: 202865-70-1

Cat. No.: B6592421

Get Quote

2-Bromo-5-fluorocinnamic acid (CAS No. 202865-70-1) is a halogenated aromatic

compound that serves as a valuable intermediate in organic synthesis.[1][2] For professionals

in drug discovery and materials science, compounds of this class are fundamental building

blocks. The strategic placement of bromo and fluoro groups on the cinnamic acid backbone

offers multiple reactive sites for creating more complex molecules.[3][4] The bromine atom, for

instance, can readily participate in cross-coupling reactions, while the fluorine atom can

modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability

—key considerations in drug design.[3][5]

This guide moves beyond a simple recitation of safety data sheet (SDS) sections. It aims to

provide a senior scientist's perspective on handling this reagent, explaining not just what the

hazards are, but why specific protocols are necessary. By understanding the causality behind

safety measures, researchers can build a self-validating system of laboratory practice that

ensures both safety and experimental integrity.

Section 1: Hazard Identification and Management
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The primary and most immediate risks associated with 2-Bromo-5-fluorocinnamic acid are

irritant in nature. According to the Globally Harmonized System (GHS), it is classified as a

substance that requires careful handling to avoid contact with the skin, eyes, and respiratory

system.[1][6]

GHS Hazard Classification

The compound is assigned the GHS07 pictogram, indicating a substance that is an irritant, a

skin sensitizer, acutely toxic (harmful), a narcotic, or a respiratory tract irritant.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: Compiled from

multiple safety data sheets.[1]

[6][7]

These classifications are not merely administrative; they dictate the minimum level of personal

protective equipment (PPE) and engineering controls required. The H335 warning, for example,

directly implies that this solid material should not be handled on an open bench where fine dust

can be inhaled.[6][7]
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2-Bromo-5-fluorocinnamic Acid GHS07 | (Exclamation Mark)

  Signal Word:
  Warning

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Profile for 2-Bromo-5-fluorocinnamic acid.

Section 2: Proactive Safety: Handling and Storage
Protocols
A proactive approach to safety is paramount. The physical form of this compound—typically an

off-white to white solid or powder—means the primary route of unintended exposure is through

the generation and inhalation of dust or direct contact with skin and eyes.[1][2][6]

Experimental Workflow: Safe Weighing and Handling

The following protocol represents a self-validating system for handling this and similar

powdered reagents.
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Start: Prepare for Handling

Step 1: Don PPE
(Nitrile Gloves, Safety Goggles,

Lab Coat)

Step 2: Verify Engineering Controls
(Fume Hood or Ventilated Enclosure is ON)

Step 3: Weigh Compound
(Inside fume hood, use anti-static weigh paper)

Step 4: Transfer to Reaction Vessel
(Minimize dust creation)

Step 5: Clean Up
(Wipe surfaces with a damp cloth,

Dispose of contaminated materials properly)

Step 6: Store Securely
(Tightly sealed container in a

dry, well-ventilated area)

End: Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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